Benzyl b-D-Glucopyranosiduronic Acid Methyl Ester Triacetate
Benzyl b-D-Glucopyranosiduronic Acid Methyl Ester Triacetate
Brand Name:
Vulcanchem
CAS No.:
3080-47-5
VCID:
VC21143755
InChI:
InChI=1S/C20H24O10/c1-11(21)27-15-16(28-12(2)22)18(29-13(3)23)20(30-17(15)19(24)25-4)26-10-14-8-6-5-7-9-14/h5-9,15-18,20H,10H2,1-4H3/t15-,16-,17-,18+,20+/m0/s1
SMILES:
CC(=O)OC1C(C(OC(C1OC(=O)C)OCC2=CC=CC=C2)C(=O)OC)OC(=O)C
Molecular Formula:
C20H24O10
Molecular Weight:
424.4 g/mol
Benzyl b-D-Glucopyranosiduronic Acid Methyl Ester Triacetate
CAS No.: 3080-47-5
Cat. No.: VC21143755
Molecular Formula: C20H24O10
Molecular Weight: 424.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 3080-47-5 |
|---|---|
| Molecular Formula | C20H24O10 |
| Molecular Weight | 424.4 g/mol |
| IUPAC Name | methyl (2S,3S,4S,5R,6R)-3,4,5-triacetyloxy-6-phenylmethoxyoxane-2-carboxylate |
| Standard InChI | InChI=1S/C20H24O10/c1-11(21)27-15-16(28-12(2)22)18(29-13(3)23)20(30-17(15)19(24)25-4)26-10-14-8-6-5-7-9-14/h5-9,15-18,20H,10H2,1-4H3/t15-,16-,17-,18+,20+/m0/s1 |
| Standard InChI Key | IQZIUMCUDYOPQO-KVIJGQROSA-N |
| Isomeric SMILES | CC(=O)O[C@H]1[C@@H]([C@H](O[C@H]([C@@H]1OC(=O)C)OCC2=CC=CC=C2)C(=O)OC)OC(=O)C |
| SMILES | CC(=O)OC1C(C(OC(C1OC(=O)C)OCC2=CC=CC=C2)C(=O)OC)OC(=O)C |
| Canonical SMILES | CC(=O)OC1C(C(OC(C1OC(=O)C)OCC2=CC=CC=C2)C(=O)OC)OC(=O)C |
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